CPI-169

• CAS No.: 1450655-76-1
• Product Name: CPI-169
• Molecular Formula: C27H36N4O5S
• Molecular Weight: 528.668
• IUPAC Name: 1-[1-(1-ethylsulfonylpiperidin-4-yl)ethyl]-N-[(4-methoxy-6-methyl-2-oxo-1H-pyridin-3-yl)methyl]-2-methylindole-3-carboxamide
• Standard InChI: InChI=1S/C27H36N4O5S/c1-6-37(34,35)30-13-11-20(12-14-30)18(3)31-19(4)25(21-9-7-8-10-23(21)31)27(33)28-16-22-24(36-5)15-17(2)29-26(22)32/h7-10,15,18,20H,6,11-14,16H2,1-5H3,(H,28,33)(H,29,32)
• Standard InChIKey: LHGUZCKPFXXVPV-GOSISDBHSA-N
• SMILES: CCS(=O)(=O)N1CCC(CC1)C(C)N2C(=C(C3=CC=CC=C32)C(=O)NCC4=C(C=C(NC4=O)C)OC)C
• Appearance: Solid powder
• Description: CPI-169 is a potent inhibitor of enhancer of zeste homolog 2 (EZH2) with an IC50 value of <1nM for polycomb repressive complex 2 (PRC2). CPI-169 was shown to inhibit tumor growth in a NHL xenograft model, reducing global H3K27me3.1 It has also been shown to synergize with the B-cell lymphoma inhibitor, ABT-199, to suppress the growth of NHL cell lines.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CPI-169; CPI 169; CPI169.
• PubChem Compound: 78357814
• Last Modified: Nov 11 2021